Cas no 2227914-50-1 (rac-(1R,3R)-3-(2-bromo-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

Technical Introduction: rac-(1R,3R)-3-(2-bromo-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is a chiral cyclopropane derivative featuring a brominated hydroxyphenyl substituent and a carboxylic acid functional group. Its stereochemically defined structure and reactive sites make it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceutical and agrochemical research. The presence of both bromine and hydroxyl groups offers versatility for further functionalization, while the rigid cyclopropane core enhances stability. This compound is suited for applications requiring precise stereocontrol and modular reactivity, such as ligand design or bioactive compound development. High purity and well-characterized properties ensure reproducibility in synthetic workflows.
rac-(1R,3R)-3-(2-bromo-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid structure
2227914-50-1 structure
Product Name:rac-(1R,3R)-3-(2-bromo-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
CAS No:2227914-50-1
MF:C12H13BrO3
MW:285.133823156357
CID:5922892
PubChem ID:165885177
Update Time:2025-09-28

rac-(1R,3R)-3-(2-bromo-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,3R)-3-(2-bromo-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
    • EN300-2001786
    • 2227914-50-1
    • Inchi: 1S/C12H13BrO3/c1-12(2)9(10(12)11(15)16)7-5-6(14)3-4-8(7)13/h3-5,9-10,14H,1-2H3,(H,15,16)/t9-,10+/m1/s1
    • InChI Key: PGOOQMPFTXRGSR-ZJUUUORDSA-N
    • SMILES: BrC1=CC=C(C=C1[C@@H]1[C@@H](C(=O)O)C1(C)C)O

Computed Properties

  • Exact Mass: 284.00481g/mol
  • Monoisotopic Mass: 284.00481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 57.5Ų

rac-(1R,3R)-3-(2-bromo-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2001786-0.05g
rac-(1R,3R)-3-(2-bromo-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2227914-50-1
0.05g
$1056.0 2023-09-16
Enamine
EN300-2001786-0.1g
rac-(1R,3R)-3-(2-bromo-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2227914-50-1
0.1g
$1106.0 2023-09-16
Enamine
EN300-2001786-0.25g
rac-(1R,3R)-3-(2-bromo-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2227914-50-1
0.25g
$1156.0 2023-09-16
Enamine
EN300-2001786-0.5g
rac-(1R,3R)-3-(2-bromo-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2227914-50-1
0.5g
$1207.0 2023-09-16
Enamine
EN300-2001786-1.0g
rac-(1R,3R)-3-(2-bromo-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2227914-50-1
1g
$1256.0 2023-05-26
Enamine
EN300-2001786-2.5g
rac-(1R,3R)-3-(2-bromo-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2227914-50-1
2.5g
$2464.0 2023-09-16
Enamine
EN300-2001786-5.0g
rac-(1R,3R)-3-(2-bromo-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2227914-50-1
5g
$3645.0 2023-05-26
Enamine
EN300-2001786-10.0g
rac-(1R,3R)-3-(2-bromo-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2227914-50-1
10g
$5405.0 2023-05-26
Enamine
EN300-2001786-1g
rac-(1R,3R)-3-(2-bromo-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2227914-50-1
1g
$1256.0 2023-09-16
Enamine
EN300-2001786-5g
rac-(1R,3R)-3-(2-bromo-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2227914-50-1
5g
$3645.0 2023-09-16

Additional information on rac-(1R,3R)-3-(2-bromo-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Professional Introduction to Rac-(1R,3R)-3-(2-bromo-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic Acid (CAS No. 2227914-50-1)

Rac-(1R,3R)-3-(2-bromo-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the CAS number 2227914-50-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex stereochemistry and functional groups, has garnered attention for its potential applications in drug discovery and molecular recognition. The presence of a cyclopropane ring and aromatic substituents makes it a versatile scaffold for designing novel bioactive molecules.

The compound's structure is defined by its chiral center at the 1R,3R configuration, which is crucial for its biological activity. The cyclopropane moiety introduces rigidity to the molecule, influencing its interactions with biological targets. Additionally, the 2-bromo-5-hydroxyphenyl substituent provides both electrophilic and nucleophilic sites for further functionalization, making it a valuable intermediate in synthetic chemistry. These features have positioned this compound as a promising candidate for exploring new pharmacological pathways.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their unique chemical properties and biological effects. Studies have demonstrated that cyclopropanes can modulate enzyme activity and receptor binding, making them useful in the development of therapeutic agents. Rac-(1R,3R)-3-(2-bromo-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has been investigated for its potential role in inhibiting various enzymes and receptors involved in inflammatory and metabolic diseases. Its stereochemistry plays a pivotal role in determining its efficacy and selectivity.

Recent research has highlighted the importance of chiral compounds in drug development. The enantiomeric purity of Rac-(1R,3R)-3-(2-bromo-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is critical for achieving optimal biological activity. Advances in synthetic methods have enabled the production of high-purity enantiomers, which are essential for preclinical and clinical studies. The compound's structural features have been leveraged to develop novel derivatives with enhanced pharmacological properties.

The aromatic ring in Rac-(1R,3R)-3-(2-bromo-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid offers opportunities for further chemical modification. Functional groups such as bromine and hydroxyl can be selectively modified to introduce new biological activities. This flexibility has made it a valuable scaffold for medicinal chemists seeking to design molecules with specific therapeutic effects. For instance, modifications at the aromatic ring have been explored for their potential anti-cancer and anti-inflammatory properties.

The compound's potential applications extend beyond traditional pharmaceuticals. It has been explored as a building block for materials science applications due to its unique structural properties. The cyclopropane ring can be used to create novel polymers and coatings with enhanced mechanical strength and chemical resistance. Additionally, the aromatic substituents provide opportunities for functionalization with various materials, making it a versatile intermediate in industrial chemistry.

In conclusion, Rac-(1R,3R)-3-(2-bromo-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227914-50-1) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its complex structure and functional groups make it a valuable tool for drug discovery and molecular engineering. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific understanding and technological innovation.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.